Cas no 93843-21-1 (Isoheptadecanal (9CI))

Isoheptadecanal (9CI) structure
Isoheptadecanal (9CI) structure
Product Name:Isoheptadecanal (9CI)
CAS No:93843-21-1
MF:C17H34O
MW:254.45126581192
CID:813749
PubChem ID:11107909
Update Time:2025-04-19

Isoheptadecanal (9CI) Chemical and Physical Properties

Names and Identifiers

    • Isoheptadecanal (9CI)
    • isoheptadecan-1-al
    • DTXSID60917504
    • SCHEMBL536858
    • 93843-21-1
    • EINECS 299-100-7
    • 15-methylhexadecanal
    • Inchi: 1S/C17H34O/c1-17(2)15-13-11-9-7-5-3-4-6-8-10-12-14-16-18/h16-17H,3-15H2,1-2H3
    • InChI Key: TWJWQMBBEAVIPZ-UHFFFAOYSA-N
    • SMILES: O=CCCCCCCCCCCCCCC(C)C

Computed Properties

  • Exact Mass: 254.260965704g/mol
  • Monoisotopic Mass: 254.260965704g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 14
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.3
  • Topological Polar Surface Area: 17.1Ų
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